3-ethoxy-N-[2-(5-methyl-2-furyl)-2-(1-pyrrolidinyl)ethyl]benzamide

• IUPAC Name: 3-ethoxy-N-[2-(5-methylfuran-2-yl)-2-pyrrolidin-1-ylethyl]benzamide
• InChI: InChI=1S/C20H26N2O3/c1-3-24-17-8-6-7-16(13-17)20(23)21-14-18(22-11-4-5-12-22)19-10-9-15(2)25-19/h6-10,13,18H,3-5,11-12,14H2,1-2H3,(H,21,23)
• InChI Key: CPWRJJOCLKRRCB-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC(=C1)C(=O)NCC(C2=CC=C(O2)C)N3CCCC3
• Molecular Formula: C20H26N2O3
• Molecular Weight: 342.4 g/mol

Description

3-ethoxy-N-[2-(5-methyl-2-furyl)-2-(1-pyrrolidinyl)ethyl]benzamide is a novel compound that has gained attention in the scientific community due to its potential applications in research. This compound is a benzamide derivative with a unique chemical structure that makes it a promising candidate for various research applications.

Mechanism of Action

The exact mechanism of action of 3-ethoxy-N-[2-(5-methyl-2-furyl)-2-(1-pyrrolidinyl)ethyl]benzamide is not fully understood. However, it has been hypothesized that this compound acts by inhibiting certain enzymes that are involved in the growth and proliferation of cancer cells. It has also been suggested that this compound may act by modulating the immune system and reducing inflammation.
Biochemical and Physiological Effects
Studies have shown that 3-ethoxy-N-[2-(5-methyl-2-furyl)-2-(1-pyrrolidinyl)ethyl]benzamide has a variety of biochemical and physiological effects. It has been found to inhibit the growth and proliferation of cancer cells and induce apoptosis. It has also been found to have analgesic and anti-inflammatory properties. Additionally, this compound has been found to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-ethoxy-N-[2-(5-methyl-2-furyl)-2-(1-pyrrolidinyl)ethyl]benzamide in lab experiments is its unique chemical structure. This compound has a benzamide moiety that makes it a promising candidate for various research applications. Additionally, this compound has been found to have a low toxicity profile, making it a safer alternative to other compounds that are currently used in research.
However, there are also some limitations to using this compound in lab experiments. One of the main limitations is the lack of information on its pharmacokinetics and pharmacodynamics. Additionally, more research is needed to fully understand the mechanism of action of this compound and its potential side effects.

Future Directions

There are several future directions for research on 3-ethoxy-N-[2-(5-methyl-2-furyl)-2-(1-pyrrolidinyl)ethyl]benzamide. One potential direction is to further investigate its potential use as an anticancer agent. This compound has shown promising results in inhibiting the growth and proliferation of cancer cells, and more research is needed to fully understand its potential in cancer treatment.
Another potential direction is to investigate its potential use as an analgesic and anti-inflammatory agent. This compound has been found to have analgesic and anti-inflammatory properties, and more research is needed to fully understand its potential in pain management and inflammation reduction.
Additionally, more research is needed to fully understand the mechanism of action of this compound and its potential side effects. This will help to determine its safety and efficacy in various research applications.
Conclusion
3-ethoxy-N-[2-(5-methyl-2-furyl)-2-(1-pyrrolidinyl)ethyl]benzamide is a novel compound that has gained attention in the scientific community due to its potential applications in research. This compound has been studied for its potential use in cancer treatment, pain management, inflammation reduction, and neurodegenerative disease treatment. While more research is needed to fully understand its potential, this compound has shown promising results in various research applications.

Synthesis Methods

The synthesis of 3-ethoxy-N-[2-(5-methyl-2-furyl)-2-(1-pyrrolidinyl)ethyl]benzamide involves the reaction of 2-(5-methyl-2-furyl)ethylamine with ethyl 3-aminobenzoate in the presence of pyrrolidine. The reaction is carried out in a solvent system consisting of ethanol and water. The resulting compound is purified using column chromatography to obtain the final product.

Scientific Research Applications

3-ethoxy-N-[2-(5-methyl-2-furyl)-2-(1-pyrrolidinyl)ethyl]benzamide has been studied for its potential applications in various fields of research. It has been found to have anticancer properties and has been studied for its potential use in cancer treatment. It has also been studied for its potential use as an analgesic and anti-inflammatory agent. Additionally, this compound has been studied for its potential use in the treatment of neurodegenerative diseases.